Cas no 4387-09-1 ( )
structure
Product Name:
CAS No:4387-09-1
MF:C4H8N2O3
MW:132.117920875549
CID:929221
PubChem ID:295974
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- AC1L6PCJ
- Aepfelsaeure-diamid
- CTK1D8270
- dl-Aepfelsaeure-diamid
- dl-malic acid diamide
- hydroxysuccinamide
- NSC165653
- Z9FCL3T8WK
- SCHEMBL158299
- 4387-09-1
- 2-hydroxybutanediamide
- malamide
- DTXSID40304413
- AKOS006340327
- NSC-165653
- Butanediamide, 2-hydroxy-
- UNII-Z9FCL3T8WK
-
-
- Inchi: 1S/C4H8N2O3/c5-3(8)1-2(7)4(6)9/h2,7H,1H2,(H2,5,8)(H2,6,9)
- InChI Key: GYNXTHOOAGYMOK-UHFFFAOYSA-N
- SMILES: OC(C(N)=O)CC(N)=O
Computed Properties
- Exact Mass: 132.05354
- Monoisotopic Mass: 132.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.6
- Topological Polar Surface Area: 106Ų
Experimental Properties
- PSA: 106.41
- LogP: 0.00740
Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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